Cas no 1805049-52-8 (2-Chloro-6-cyano-3-(difluoromethyl)-5-iodopyridine)

• Product Name: 2-Chloro-6-cyano-3-(difluoromethyl)-5-iodopyridine
• CAS No: 1805049-52-8
• MF: C₇H₂ClF₂IN₂
• MW: 314.458459377289
• CID: 4865394
• Update Time: 2025-06-29

2-Chloro-6-cyano-3-(difluoromethyl)-5-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-cyano-3-(difluoromethyl)-5-iodopyridine

• Inchi： 1S/C7H2ClF2IN2/c8-6-3(7(9)10)1-4(11)5(2-12)13-6/h1,7H
• InChI Key： HQZIYJJPGTWRKL-UHFFFAOYSA-N
• SMILES： IC1=C(C#N)N=C(C(C(F)F)=C1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 230
• XLogP3: 3.1
• Topological Polar Surface Area: 36.7

Additional information on 2-Chloro-6-cyano-3-(difluoromethyl)-5-iodopyridine

2-Chloro-6-cyano-3-(difluoromethyl)-5-iodopyridine (CAS No. 1805049-52-8): An Overview of a Versatile Heterocyclic Compound

2-Chloro-6-cyano-3-(difluoromethyl)-5-iodopyridine (CAS No. 1805049-52-8) is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of pyridines, which are nitrogen-containing aromatic heterocycles widely used in the development of pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 2-Chloro-6-cyano-3-(difluoromethyl)-5-iodopyridine is characterized by a pyridine ring substituted with a chlorine atom at the 2-position, a cyano group at the 6-position, a difluoromethyl group at the 3-position, and an iodine atom at the 5-position. These functional groups contribute to the compound's chemical reactivity and biological properties, making it a valuable intermediate in synthetic chemistry and drug discovery.

Recent studies have highlighted the potential of 2-Chloro-6-cyano-3-(difluoromethyl)-5-iodopyridine in various applications. One notable area of research is its use as a building block for the synthesis of novel pharmaceuticals. The presence of the cyano and difluoromethyl groups provides opportunities for further functionalization, allowing chemists to tailor the compound's properties for specific therapeutic targets. For instance, the cyano group can be converted into an amide or carboxylic acid, which are common functionalities in bioactive molecules.

In addition to its synthetic utility, 2-Chloro-6-cyano-3-(difluoromethyl)-5-iodopyridine has shown promise in biological assays. Preliminary studies have indicated that this compound exhibits potent inhibitory activity against certain enzymes and receptors, suggesting its potential as a lead compound for drug development. The iodine substituent, in particular, can be utilized for radiolabeling studies, enabling researchers to track the compound's distribution and metabolism in vivo.

The versatility of 2-Chloro-6-cyano-3-(difluoromethyl)-5-iodopyridine extends beyond medicinal chemistry. In materials science, pyridine derivatives are often used as ligands in coordination complexes and as components in organic electronic materials. The combination of chlorine, cyano, difluoromethyl, and iodine substituents can influence the electronic properties of these materials, making them suitable for applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

Synthetic methods for preparing 2-Chloro-6-cyano-3-(difluoromethyl)-5-iodopyridine have been reported in the literature. One common approach involves the sequential introduction of substituents onto a pyridine scaffold through various chemical transformations. For example, starting from 2-chloro-5-bromopyridine, chemists can introduce the cyano group via a nucleophilic substitution reaction followed by the addition of a difluoromethyl group using a suitable reagent such as Ruppert's reagent (DAST). The final step involves replacing the bromine atom with an iodine atom using an appropriate halogen exchange reaction.

The stability and reactivity of 2-Chloro-6-cyano-3-(difluoromethyl)-5-iodopyridine have also been investigated. The compound is generally stable under standard laboratory conditions but may require careful handling due to its sensitivity to certain reagents and solvents. Its reactivity profile makes it an attractive starting material for a wide range of chemical reactions, including cross-coupling reactions, nucleophilic substitutions, and metal-mediated transformations.

In conclusion, 2-Chloro-6-cyano-3-(difluoromethyl)-5-iodopyridine (CAS No. 1805049-52-8) is a multifaceted heterocyclic compound with significant potential in both synthetic chemistry and biological applications. Its unique combination of functional groups provides opportunities for further functionalization and optimization, making it a valuable tool for researchers in various scientific disciplines. As ongoing research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in the development of novel pharmaceuticals and advanced materials.